1-cyclobutyl-1-cyclopentyl-N-[[(2R,3S)-2-(2-methylpyrazol-3-yl)oxolan-3-yl]methyl]methanamine
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
1-cyclobutyl-1-cyclopentyl-N-[[(2R,3S)-2-(2-methylpyrazol-3-yl)oxolan-3-yl]methyl]methanamine is a complex organic compound with a unique structure that includes cyclobutyl, cyclopentyl, oxolane, and methylpyrazol moieties. This compound finds its significance in various fields such as chemistry, biology, and medicine due to its distinctive chemical properties.
Properties
IUPAC Name |
1-cyclobutyl-1-cyclopentyl-N-[[(2R,3S)-2-(2-methylpyrazol-3-yl)oxolan-3-yl]methyl]methanamine | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H31N3O/c1-22-17(9-11-21-22)19-16(10-12-23-19)13-20-18(15-7-4-8-15)14-5-2-3-6-14/h9,11,14-16,18-20H,2-8,10,12-13H2,1H3/t16-,18?,19+/m0/s1 | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HNKIHQOZEJVFCY-DDPXNHEPSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=CC=N1)C2C(CCO2)CNC(C3CCCC3)C4CCC4 | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CN1C(=CC=N1)[C@H]2[C@@H](CCO2)CNC(C3CCCC3)C4CCC4 | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H31N3O | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
317.5 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 1-cyclobutyl-1-cyclopentyl-N-[[(2R,3S)-2-(2-methylpyrazol-3-yl)oxolan-3-yl]methyl]methanamine involves several steps, starting with the preparation of intermediate compounds. The key reactions include cyclization, amination, and condensation.
Cyclobutyl Formation: : Starting from a suitable precursor like butadiene, cyclization can be achieved under specific catalytic conditions to form the cyclobutyl ring.
Cyclopentyl Formation: : Cyclopentyl derivatives can be synthesized via similar methods, starting from a pentadiene precursor.
Oxolane Ring Introduction: : The oxolane ring is typically introduced through the reaction of a suitable diol with an epoxide under acidic or basic conditions.
Pyrazolyl Introduction: : The methylpyrazol group is introduced through the reaction of a suitable pyrazole derivative with an appropriate electrophile.
Final Condensation: : The final step involves the condensation of all intermediate compounds under optimized reaction conditions, such as a controlled temperature and specific catalysts.
Industrial Production Methods
Industrial production of this compound follows a similar route but on a larger scale, with optimized reaction conditions and the use of continuous flow reactors to ensure consistency and efficiency.
Chemical Reactions Analysis
Types of Reactions
1-cyclobutyl-1-cyclopentyl-N-[[(2R,3S)-2-(2-methylpyrazol-3-yl)oxolan-3-yl]methyl]methanamine can undergo various types of reactions including:
Oxidation: : This compound can be oxidized to form corresponding oxides, using reagents like KMnO4 or H2O2.
Reduction: : Reduction reactions may include hydrogenation using H2 over Pd/C.
Substitution: : Nucleophilic substitution reactions are possible, especially at the pyrazolyl and cyclopentyl moieties.
Common Reagents and Conditions
Oxidizing Agents: : KMnO4, H2O2.
Reducing Agents: : H2/Pd, NaBH4.
Catalysts: : Transition metal catalysts for cyclization and hydrogenation.
Major Products
Oxidation Products: : Corresponding oxides and alcohols.
Reduction Products: : Saturated derivatives.
Substitution Products: : Derivatives with modified functional groups.
Scientific Research Applications
Chemistry
This compound serves as a crucial intermediate in the synthesis of more complex organic molecules. It is also used in the study of reaction mechanisms and the development of new synthetic methods.
Biology
In biological research, it acts as a probe for studying enzyme interactions and understanding metabolic pathways involving similar structures.
Medicine
This compound is investigated for its potential pharmacological properties, including its use as a lead compound in drug development for its unique binding properties and biological activity.
Industry
In the industrial sector, it is employed in the synthesis of specialty chemicals and advanced materials due to its robust chemical stability and reactivity.
Mechanism of Action
The exact mechanism by which this compound exerts its effects depends on its specific application. In medicinal chemistry, it targets specific enzymes or receptors, modulating their activity through binding interactions. The oxolane and pyrazolyl groups often play crucial roles in its binding affinity and specificity.
Comparison with Similar Compounds
Similar Compounds
1-cyclopropyl-1-cyclopentyl-N-[[(2R,3S)-2-(2-methylpyrazol-3-yl)oxolan-3-yl]methyl]methanamine
1-cyclobutyl-1-cyclohexyl-N-[[(2R,3S)-2-(2-methylpyrazol-3-yl)oxolan-3-yl]methyl]methanamine
1-cyclobutyl-1-cyclopentyl-N-[[(2R,3S)-2-(2-methylimidazol-3-yl)oxolan-3-yl]methyl]methanamine
Uniqueness
Compared to these similar compounds, 1-cyclobutyl-1-cyclopentyl-N-[[(2R,3S)-2-(2-methylpyrazol-3-yl)oxolan-3-yl]methyl]methanamine stands out due to its specific combination of the cyclobutyl and cyclopentyl rings with the oxolane and methylpyrazol moieties, which confer unique chemical properties and potential biological activities.
Hope this article was what you were looking for. What do you want to learn about next?
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
